![molecular formula C5H5NO3 B018391 N-Methylolmaleimide CAS No. 5063-96-7](/img/structure/B18391.png)
N-Methylolmaleimide
Overview
Description
N-methylolmaleimide (NMM) is an organic compound that is widely used in scientific research applications. It is a difunctional reagent that is used to form covalent bonds with amines, thiols, and other nucleophiles. NMM is a versatile reagent that has a wide range of applications in biochemistry and molecular biology, including protein modification, DNA labeling, and the synthesis of peptides and oligonucleotides.
Scientific Research Applications
Cell Death Inhibition
A derivative of N-Methylolmaleimide, N-methyl-2-[1-(3-aminopropyl)-1H-indol-3-yl]-3-(1H-indol-3-yl)maleimide, has been found to be a potent inhibitor of H2O2-induced necrotic death in human leukocytes (Katoh, Dodo, Fujita, & Sodeoka, 2005).
Dopamine Transport Inhibition
N-ethylmaleimide, a related compound, irreversibly inhibits the binding of methylphenidate to the dopamine transport complex, suggesting its role in modulating neurotransmitter transport (Schweri, 1990).
Thermal Stability in Polymers
Higher contents of N-phenylmaleimide in copolymers, like methylmethacrylate N-phenylmaleimide, show enhanced thermal stability, beneficial in screening tests and production control (Menges & Schmidt-naake, 1999).
Potential in Cancer Treatment
Novel N-methylbisindolylmaleimide amino acid ester conjugates exhibit moderate in vitro cytotoxic activities against tumor cell lines, showing promise for future cancer therapies (Wang, Yan, Wang, & Liu, 2012).
Production of Heat-Resistant Resin
N-cyclohexylmaleimide can be synthesized for creating heat-resistant transparent methacrylic resin, useful in various industrial applications (Kita, Kishino, & Nakagawa, 1997).
Improving Copolymer Properties
The alternating copolymerization of N-methylmaleimide with olefins results in thermally stable, transparent polymers with enhanced properties (Omayu & Matsumoto, 2008).
Characterization of Environmental DNA
The mar gene cluster, encoding for methylarcyriarubin production, highlights a new role for chromopyrrolic acid in bacterial tryptophan dimer biosynthesis (Chang & Brady, 2014).
Mechanism of Action
Target of Action
N-Methylolmaleimide, also known as N-Hydroxymethylmaleimide, is an organic compound with the formula C5H5NO2 It’s structurally similar compound, n-ethylmaleimide, has been found to target galectin-10 , a protein involved in cell-cell adhesion and cell activation processes . It’s plausible that this compound may have similar targets due to its structural similarity.
Mode of Action
It’s known that n-substituted maleimides, a class of compounds to which this compound belongs, can affect the biosynthesis of chitin and β(1,3)glucan, components of the fungal cell wall . This suggests that this compound might interact with its targets to influence the synthesis of these components, thereby affecting the structural integrity and function of cells.
Result of Action
Given its potential influence on the biosynthesis of chitin and β(1,3)glucan , it’s plausible that the compound could affect the structural integrity and function of cells, particularly those of fungi.
Biochemical Analysis
Biochemical Properties
N-Methylolmaleimide is a compound that can participate in various biochemical reactions
Molecular Mechanism
It’s possible that it could exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Temporal Effects in Laboratory Settings
There is limited information available on the temporal effects of this compound in laboratory settings
Dosage Effects in Animal Models
The effects of this compound at different dosages in animal models have not been extensively studied
Properties
IUPAC Name |
1-(hydroxymethyl)pyrrole-2,5-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5NO3/c7-3-6-4(8)1-2-5(6)9/h1-2,7H,3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHPDNFUVYQFFNK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=O)N(C1=O)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80280989 | |
Record name | N-Methylolmaleimide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80280989 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5063-96-7 | |
Record name | N-Maleimidemethanol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005063967 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N-Methylolmaleimide | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=19627 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | N-Methylolmaleimide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80280989 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5063-96-7 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | N-Maleimidemethanol | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/U7784FZY62 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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